Cas no 2866308-27-0 (3-Azetidineacetic acid, 3-(1H-pyrazol-1-yl)-, methyl ester, hydrochloride (1:2) )

• Product Name: 3-Azetidineacetic acid, 3-(1H-pyrazol-1-yl)-, methyl ester, hydrochloride (1:2)
• CAS No: 2866308-27-0
• MF: C₉H₁₅Cl₂N₃O₂
• MW: 268.140300035477
• CID: 5562055
• Update Time: 2025-06-29

3-Azetidineacetic acid, 3-(1H-pyrazol-1-yl)-, methyl ester, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-Azetidineacetic acid, 3-(1H-pyrazol-1-yl)-, methyl ester, hydrochloride (1:2)

• Inchi： 1S/C9H13N3O2.2ClH/c1-14-8(13)5-9(6-10-7-9)12-4-2-3-11-12;;/h2-4,10H,5-7H2,1H3;2*1H
• InChI Key： XVJQURKSVWOMII-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC1(CNC1)N1C=CC=N1)OC.Cl

Additional information on 3-Azetidineacetic acid, 3-(1H-pyrazol-1-yl)-, methyl ester, hydrochloride (1:2)

3-Azetidineacetic Acid, 3-(1H-Pyrazol-1-Yl)-, Methyl Ester, Hydrochloride (1:2)

3-Azetidineacetic acid, 3-(1H-pyrazol-1-yl)-, methyl ester, hydrochloride (1:2) is a complex organic compound with the CAS number 2866308-27-0. This compound belongs to the class of azetidine derivatives and is of significant interest in the fields of organic chemistry and pharmacology. Its structure incorporates a pyrazole ring fused with an azetidine moiety, making it a unique scaffold for potential drug development.

The compound's structure is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This ring is attached to an azetidine group, a four-membered saturated cyclic amine. The methyl ester group further modifies the molecule, enhancing its solubility and bioavailability. The hydrochloride salt form ensures stability and compatibility for various applications in research and development.

Recent studies have highlighted the potential of azetidine derivatives in medicinal chemistry. For instance, researchers have explored their role as inhibitors of certain enzymes and receptors involved in neurodegenerative diseases. The presence of the pyrazole ring in this compound adds electronic versatility, enabling interactions with biological targets such as kinases and G-protein coupled receptors (GPCRs). These properties make it a promising candidate for drug discovery programs targeting conditions like Alzheimer's disease and cancer.

In terms of synthesis, 3-azetidineacetic acid derivatives are typically prepared through multi-step reactions involving nucleophilic substitutions and cyclizations. The incorporation of the pyrazole ring often requires specialized coupling reactions or click chemistry approaches to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, reducing production time while maintaining product quality.

From an analytical perspective, this compound has been extensively characterized using modern spectroscopic methods such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses confirm its molecular structure and purity, which are critical for its use in preclinical studies. High-performance liquid chromatography (HPLC) has also been utilized to ensure consistent quality control during manufacturing processes.

Looking ahead, the integration of computational chemistry tools has revolutionized the study of this compound's pharmacokinetics and toxicity profiles. Molecular docking simulations have provided insights into its binding affinities with various biological targets, guiding further optimization efforts. Additionally, machine learning algorithms are being employed to predict its ADME (absorption, distribution, metabolism, excretion) properties more accurately.

In conclusion, 3-azetidineacetic acid, 3-(1H-pyrazol-1-yl)-, methyl ester, hydrochloride (1:2) represents a cutting-edge molecule at the intersection of organic synthesis and pharmacology. Its unique structural features and promising biological activities position it as a valuable asset in the pursuit of novel therapeutic agents. Continued research into its properties will undoubtedly unlock new opportunities for advancing medical science.